Cas no 2098133-75-4 (3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide)

• Product Name: 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide
• CAS No: 2098133-75-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 4775546
• Update Time: 2025-10-31

3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide
• 3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboximidamide
• 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide

• Inchi： 1S/C9H17N3O/c10-8(11)12-4-7-2-1-3-9(7,5-12)6-13/h7,13H,1-6H2,(H3,10,11)
• InChI Key： IAMHCIQTRHBNLA-UHFFFAOYSA-N
• SMILES： OCC12CN(C(=N)N)CC1CCC2

Computed Properties

• Exact Mass: 183.137162174 g/mol
• Monoisotopic Mass: 183.137162174 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.3
• Molecular Weight: 183.25

Additional information on 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide

3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide and its Significance in Modern Chemical Biology

3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide (CAS No. 2098133-75-4) is a compound of significant interest in the field of chemical biology, particularly in the development of novel pharmaceutical agents and bioactive molecules. This compound, characterized by its intricate cyclic structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular recognition.

The molecular framework of 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide consists of a hexahydrocyclopenta[c]pyrrole core substituted with a hydroxymethyl group at the 3a position and a carboximidamide moiety at the 2(1H) position. This unique structural configuration imparts distinct chemical and biological properties, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacological tools. The cyclopenta[c]pyrrole scaffold, in particular, has been explored for its ability to interact with biological targets in a manner that is both specific and potent. The introduction of the hydroxymethyl group and the carboximidamide functionality further enhances the compound's potential by introducing sites for further chemical modification and biological activity modulation.

One of the most compelling aspects of 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide is its potential as a building block for the synthesis of more complex molecules. The presence of both a hydroxymethyl group and a carboximidamide moiety provides multiple points of attachment for other functional groups, allowing for the creation of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure can significantly impact biological activity.

The compound's relevance is further underscored by its potential applications in the field of immunology. Recent studies have demonstrated that certain heterocyclic compounds can modulate immune responses by interacting with specific receptors or enzymes. The structural features of 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide, including its cyclic core and functional groups, make it a promising candidate for such applications.

In addition to its immunological potential, 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide has shown promise in other areas of research. For instance, its ability to interact with biological targets has led to investigations into its potential as an anti-inflammatory agent. The compound's unique structure may allow it to interfere with inflammatory pathways by binding to key enzymes or receptors involved in the inflammatory response.

The synthesis of 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide presents both challenges and opportunities for synthetic chemists. The complex cyclic structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision.

The use of computational chemistry techniques has also played a significant role in the study of this compound. Molecular modeling studies can provide insights into how 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide interacts with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable in drug discovery, where understanding molecular interactions at an atomic level is crucial.

The future prospects for 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide are promising, with ongoing research aimed at exploring its full potential. As our understanding of biological systems continues to grow, so too will our ability to develop molecules that can interact with them in meaningful ways. This compound represents just one example of how innovative chemical biology approaches can lead to new therapeutic strategies.

In conclusion, 3a-(Hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboximidamide, with its CAS No. 2098133-75-4, stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structure and functional groups make it a versatile tool for drug discovery and molecular recognition, with applications spanning multiple fields including immunology and anti-inflammatory research.